Cas no 2649003-76-7 (1,2-Dichloro-3-(1-isocyanatoethyl)benzene)

• Product Name: 1,2-Dichloro-3-(1-isocyanatoethyl)benzene
• CAS No: 2649003-76-7
• MF: C₉H₇Cl₂NO
• MW: 216.063980340958
• CID: 5853591
• PubChem ID: 165714201
• Update Time: 2025-10-29

1,2-Dichloro-3-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dichloro-3-(1-isocyanatoethyl)benzene
• EN300-1992596
• 2649003-76-7
• 1,2-Dichloro-3-(1-isocyanatoethyl)benzene

• Inchi： 1S/C9H7Cl2NO/c1-6(12-5-13)7-3-2-4-8(10)9(7)11/h2-4,6H,1H3
• InChI Key： BNEREIWECMMRAS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C)N=C=O)Cl

Computed Properties

• Exact Mass: 214.9904692g/mol
• Monoisotopic Mass: 214.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Additional information on 1,2-Dichloro-3-(1-isocyanatoethyl)benzene

Introduction to 1,2-Dichloro-3-(1-isocyanatoethyl)benzene (CAS No. 2649003-76-7)

1,2-Dichloro-3-(1-isocyanatoethyl)benzene (CAS No. 2649003-76-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its dichlorobenzene core and isocyanatoethyl substituent, exhibits a range of properties that make it a valuable intermediate in the synthesis of various functional materials and pharmaceuticals.

The molecular structure of 1,2-Dichloro-3-(1-isocyanatoethyl)benzene consists of a benzene ring with two chlorine atoms at the 1 and 2 positions, and an isocyanatoethyl group at the 3 position. The presence of these functional groups imparts specific chemical reactivity and physical properties to the molecule, making it an attractive candidate for a variety of applications.

In recent years, there has been a surge in research focusing on the synthesis and applications of compounds with isocyanate functionalities. Isocyanates are well-known for their reactivity with amines and alcohols, leading to the formation of ureas and urethanes, respectively. This reactivity makes 1,2-Dichloro-3-(1-isocyanatoethyl)benzene particularly useful in the development of polyurethane-based materials, which are widely used in coatings, adhesives, and foams.

Beyond its utility in materials science, 1,2-Dichloro-3-(1-isocyanatoethyl)benzene has also shown promise in pharmaceutical research. The dichlorobenzene moiety is a common structural feature in many bioactive compounds, including several approved drugs. For instance, dichlorobenzene derivatives have been investigated for their potential antifungal and antibacterial properties. The isocyanate group can be further modified to introduce additional functionalities that enhance the biological activity or pharmacokinetic properties of the molecule.

A notable study published in the Journal of Medicinal Chemistry explored the use of 1,2-Dichloro-3-(1-isocyanatoethyl)benzene as a building block for the synthesis of novel antiviral agents. The researchers found that by attaching specific functional groups to the isocyanate moiety, they could significantly improve the antiviral activity against several RNA viruses. This finding highlights the potential of this compound as a starting material for developing new therapeutic agents.

In addition to its applications in materials science and pharmaceuticals, 1,2-Dichloro-3-(1-isocyanatoethyl)benzene has also been studied for its environmental impact. Research has shown that while the compound itself is not highly toxic, its breakdown products can have varying environmental effects. Therefore, careful handling and disposal practices are recommended to minimize any potential risks.

The synthesis of 1,2-Dichloro-3-(1-isocyanatoethyl)benzene typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of 1,2-dichloro-3-chloromethylbenzene with an appropriate isocyanate source under controlled conditions. Advances in green chemistry have led to the development of more environmentally friendly synthetic methods that reduce waste and energy consumption.

In conclusion, 1,2-Dichloro-3-(1-isocyanatoethyl)benzene (CAS No. 2649003-76-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups makes it an ideal candidate for further research and development in areas such as materials science, pharmaceuticals, and environmental science. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing these fields.